Cas no 1219454-06-4 (3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)
3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties
Names and Identifiers
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- 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
- 3-[4-(5-Fluoro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
- 3-[4-(5-fluoro-2-trifluoromethylphenyl)pyridin-2-yl]-1,2,4-o xadiazol-5-one
- 3-[4-[5-fluoro-2-(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one
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- MDL: MFCD30725931
- Inchi: 1S/C14H7F4N3O2/c15-8-1-2-10(14(16,17)18)9(6-8)7-3-4-19-11(5-7)12-20-13(22)23-21-12/h1-6H,(H,20,21,22)
- InChI Key: JGBRSNZQUZGJMS-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1C1C=CN=C(C2=NOC(N2)=O)C=1)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 497
- XLogP3: 3.3
- Topological Polar Surface Area: 63.6
3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB475235-100 mg |
3-[4-(5-Fluoro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one |
1219454-06-4 | 100MG |
€263.80 | 2022-08-31 | ||
| Matrix Scientific | 180783-100mg |
3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one, 95%+ |
1219454-06-4 | 95% | 100mg |
$371.00 | 2023-09-07 | |
| abcr | AB475235-100mg |
3-[4-(5-Fluoro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one; . |
1219454-06-4 | 100mg |
€311.30 | 2025-04-22 |
3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
Research Brief on 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS: 1219454-06-4)
The compound 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS: 1219454-06-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a [1,2,4]oxadiazole core, has garnered significant attention due to its potential therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.
Recent synthetic efforts have optimized the preparation of 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one, with a focus on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed its structural integrity. Computational studies, such as molecular docking and density functional theory (DFT) calculations, have provided insights into its electronic properties and potential binding interactions with biological targets.
Biological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to modulate key signaling molecules, suggesting potential applications in treating inflammatory diseases and certain cancers. Furthermore, its pharmacokinetic profile, including solubility and metabolic stability, has been investigated to assess its suitability as a drug candidate.
Ongoing research aims to explore the therapeutic potential of 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one further. Preclinical studies are underway to evaluate its efficacy and safety in animal models, with preliminary results indicating promising bioavailability and low toxicity. Future directions include structural optimization to enhance its pharmacological properties and the development of derivatives with improved selectivity and potency.
In conclusion, 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a significant advancement in medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.
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